methyl [2-(2,5-dimethylphenoxy)ethyl]carbamate

• IUPAC Name: methyl N-[2-(2,5-dimethylphenoxy)ethyl]carbamate
• InChI: InChI=1S/C12H17NO3/c1-9-4-5-10(2)11(8-9)16-7-6-13-12(14)15-3/h4-5,8H,6-7H2,1-3H3,(H,13,14)
• InChI Key: UBAIBRRHCAYDKU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)OCCNC(=O)OC
• Molecular Formula: C12H17NO3
• Molecular Weight: 223.27 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to methyl [2-(2,5-dimethylphenoxy)ethyl]carbamate often involves complex reactions, such as the oxidation of precursors, condensation with other compounds, and various transformations leading to the desired product. For instance, the oxidation of methyl (4-acetylphenyl)carbamate with selenium dioxide in a specific solvent mixture led to the formation of a related compound, which upon further reactions yielded various novel compounds (Velikorodov & Shustova, 2017).

Molecular Structure Analysis

The molecular structure of related compounds, such as methylene and ethylene bis(dimethyldithiocarbamate), has been determined using X-ray crystallography, revealing intricate details about the arrangement of atoms and the overall geometry of the molecules (Zhao Zhan, 2003).

Chemical Reactions and Properties

Compounds similar to methyl [2-(2,5-dimethylphenoxy)ethyl]carbamate undergo various chemical reactions, leading to the synthesis of novel molecules with potential biological activities. For example, the reaction of methyl [4-(oxoacetyl)phenyl]carbamate with different reagents resulted in the formation of compounds with significant antibacterial and lipoxygenase inhibitory activities (Rasool et al., 2016).

Physical Properties Analysis

The physical properties, such as crystal structure and stability, of related compounds have been extensively studied. For example, the crystal and molecular structures of certain carbamates revealed the presence of intermolecular hydrogen bonds and the impact of substituents on the overall stability of the molecules (Ohgo et al., 2000).

Chemical Properties Analysis

The chemical properties, such as reactivity and potential for forming derivatives, are crucial for understanding the versatility of compounds like methyl [2-(2,5-dimethylphenoxy)ethyl]carbamate. Studies have shown that these compounds can be modified through various reactions to yield a range of derivatives with diverse properties and applications (Kammari et al., 2007).

Scientific Research Applications

Metabolism and Enzymatic Activity

Methyl [2-(2,5-dimethylphenoxy)ethyl]carbamate and related compounds are metabolized by enzyme systems in rat liver microsomes, involving processes that require TPNH and oxygen. These systems are inhibited by specific compounds, indicating a complex interaction with enzymatic pathways (Hodgson & Casida, 1961).

Synthesis and Transformations

The compound undergoes oxidation and condensation reactions to yield various derivatives, demonstrating its versatility in organic synthesis. For example, its oxidation with selenium dioxide produces derivatives that have potential applications in medicinal chemistry and drug design (Velikorodov & Shustova, 2017).

Agricultural Applications

In agriculture, derivatives like carbendazim (MBC) have been used for the prevention and control of fungal diseases. Research into nanoencapsulation of such compounds shows potential for enhanced efficacy and reduced environmental impact (Campos et al., 2015).

Antioxidant Properties

Derivatives synthesized from methyl [2-(2,5-dimethylphenoxy)ethyl]carbamate have been evaluated for their antioxidant activity, highlighting their potential in combating oxidative stress-related diseases (Sudhana & Pradeepkiran, 2019).

Chiral Recognition

The compound's derivatives have been utilized in chromatographic techniques for chiral recognition, indicating their importance in analytical chemistry and the pharmaceutical industry (Okamoto, Kawashima, & Hatada, 1986).

Environmental and Health Safety

While not directly related to the compound , research on the carcinogenicity of ethyl carbamate (a related compound) and its presence in alcoholic beverages underlines the importance of understanding the health implications of such chemicals (Baan et al., 2007).